4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide
Overview
Description
4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide is a chemical compound with the empirical formula C5H7ClO4S2 . It has a molecular weight of 230.69 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isCC1=C(S(Cl)(=O)=O)CS(=O)(C1)=O . The InChI code is 1S/C5H7ClO4S2/c1-4-2-11(7,8)3-5(4)12(6,9)10/h2-3H2,1H3 .
Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, which include “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, are a very important class of heterocyclic compounds. They have a wide range of therapeutic properties with diverse applications in medicinal chemistry . They have been reported to possess anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Antimicrobial Agents
1,3,4-thiadiazole derivatives, which can be synthesized using compounds like “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to be potent antimicrobial agents . They have been tested against E. coli, B. mycoides, and C. albicans .
Anti-inflammatory Agents
Compounds containing the thiophene nucleus, such as “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to act as anti-inflammatory agents .
Serotonin Antagonists
Thiophene nucleus containing compounds have been used as serotonin antagonists and have found applications in the treatment of Alzheimer’s .
Antifungal Agents
1,3,4-thiadiazolyl derivatives, which can be synthesized using “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to have antifungal activity .
Anti-cancer Agents
Thiophene and its substituted derivatives, including “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to have anti-cancer properties .
Safety and Hazards
properties
IUPAC Name |
4-methyl-1,1-dioxo-2,5-dihydrothiophene-3-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO4S2/c1-4-2-11(7,8)3-5(4)12(6,9)10/h2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLGRNCWNXPERJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CS(=O)(=O)C1)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide | |
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